Cas no 7188-98-9 (methyl 1-benzyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-benzyl-1H-pyrazole-3-carboxylate
• CAS No: 7188-98-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD28157905
• CID: 3232543
• PubChem ID: 13549440
• Update Time: 2025-08-05

methyl 1-benzyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-3-CARBOXYLIC ACID, 1-(PHENYLMETHYL)-, METHYL ESTER
• methyl 1-benzyl-1H-pyrazole-3-carboxylate
• methyl1-benzyl-1H-pyrazole-3-carboxylate
• DB-209057
• AKOS024255909
• SCHEMBL18367351
• 7188-98-9
• HAA18898
• METHYL 1-BENZYLPYRAZOLE-3-CARBOXYLATE
• G22235
• STL587621
• EN300-203257
• MFCD28157905

• MDL： MFCD28157905
• Inchi： 1S/C12H12N2O2/c1-16-12(15)11-7-8-14(13-11)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： TUBJGGPNBGBTAY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(CC2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

methyl 1-benzyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives